Cas no 1251605-45-4 (N-benzyl-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide)

• Product Name: N-benzyl-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide
• CAS No: 1251605-45-4
• MF: C₂₀H₂₂N₆O
• MW: 362.428283214569
• CID: 5957651
• PubChem ID: 49667411
• Update Time: 2025-10-21

N-benzyl-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide
• VU0625764-1
• N-benzyl-1-(6-(piperidin-1-yl)pyrimidin-4-yl)-1H-imidazole-4-carboxamide
• 1251605-45-4
• N-benzyl-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide
• N-benzyl-1-(6-piperidin-1-ylpyrimidin-4-yl)imidazole-4-carboxamide
• AKOS021961265
• N~4~-benzyl-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide
• F3406-9837

• Inchi： 1S/C20H22N6O/c27-20(21-12-16-7-3-1-4-8-16)17-13-26(15-24-17)19-11-18(22-14-23-19)25-9-5-2-6-10-25/h1,3-4,7-8,11,13-15H,2,5-6,9-10,12H2,(H,21,27)
• InChI Key： WTSVLBNAIHMWMT-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C=N1)C1=CC(=NC=N1)N1CCCCC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 362.18550935g/mol
• Monoisotopic Mass: 362.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.9Ų

Additional information on N-benzyl-1-6-(piperidin-1-yl)pyrimidin-4-yl-1H-imidazole-4-carboxamide

N-Benzyl-1-(6-(Piperidin-1-Yl)Pyrimidin-4-Yl)-1H-Imidazole-4-Carboxamide: A Promising Compound in Modern Drug Discovery

N-Benzyl-1-(6-(piperidin-1-yl)pyrimidin-4-yloxy)-1H-imidazole-4-carboxamide (CAS No. 1251605-45-4) is a structurally complex compound that has garnered significant attention in the field of medicinal chemistry. This compound, often referred to as compound 1251605, is characterized by its unique combination of functional groups, including a benzyl group, a piperidine ring, and a pyrimidine moiety. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the importance of imidazopyridine derivatives in drug discovery, particularly in the context of targeting specific protein kinases and other enzymes involved in disease pathways. The benzyl group in this compound is known to enhance lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes. Meanwhile, the piperidine ring introduces steric bulk and hydrogen bonding capabilities, which can enhance binding affinity to target proteins.

The pyrimidine moiety, a heterocyclic aromatic ring, is a common structural element in many approved drugs due to its ability to interact with nucleic acids and proteins. In this compound, the pyrimidine ring is substituted with a piperidine group at the 6-position, which may influence its electronic properties and reactivity. This substitution pattern could potentially modulate the compound's activity against specific biological targets.

One of the most exciting aspects of compound 1251605 is its potential application in cancer therapy. Recent research has demonstrated that imidazole-containing compounds can act as inhibitors of key enzymes involved in cell proliferation and survival. For instance, studies have shown that certain imidazole derivatives can inhibit cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By targeting these kinases, such compounds may induce cell cycle arrest or apoptosis in cancer cells.

In addition to its anti-cancer potential, compound 1251605 has also been investigated for its anti-inflammatory properties. The imidazole ring is known to exhibit anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. The presence of the benzyl group may further enhance this activity by improving the compound's stability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of compound 1251605 with various biological targets. Molecular docking studies have revealed that this compound can form favorable interactions with key residues on target proteins, such as hydrogen bonds and hydrophobic interactions. These findings suggest that compound 1251605 could serve as a valuable tool for rational drug design.

Furthermore, the synthesis of compound 1251605 represents a significant achievement in organic chemistry. The multi-step synthesis involves several challenging reactions, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for the production of related compounds with similar or improved properties.

Despite its promising potential, further research is needed to fully understand the pharmacokinetics and toxicity profile of compound 1251605. Preclinical studies are currently underway to evaluate its efficacy in animal models of cancer and inflammation. If successful, this compound could progress to clinical trials and potentially become a new treatment option for patients.

In conclusion, N-benzyl-1-(6-(piperidin-1-yloxy)pyrimidin-4-yloxy)-1H-imidazole-4-carboxamide (CAS No. 1251605